ethyl 4-[(2-furylmethyl)amino]-7,8-dimethyl-3-quinolinecarboxylate

• IUPAC Name: ethyl 4-(furan-2-ylmethylamino)-7,8-dimethylquinoline-3-carboxylate
• InChI: InChI=1S/C19H20N2O3/c1-4-23-19(22)16-11-21-17-13(3)12(2)7-8-15(17)18(16)20-10-14-6-5-9-24-14/h5-9,11H,4,10H2,1-3H3,(H,20,21)
• InChI Key: SRHKGFBALRXLGN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C(C=CC2=C1NCC3=CC=CO3)C)C
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

Ethyl 4-[(2-furylmethyl)amino]-7,8-dimethyl-3-quinolinecarboxylate is a chemical compound with potential applications in scientific research. It is also known as EF5 and has been used as a hypoxia marker in tumor imaging studies.

Mechanism of Action

EF5 works by binding to proteins in hypoxic cells, specifically those that contain the nitroreductase enzyme. The binding of EF5 to these proteins results in the formation of a fluorescent compound, which can be detected using imaging techniques. This allows researchers to identify areas of hypoxia within tumors and other tissues.
Biochemical and Physiological Effects:
EF5 has been shown to have minimal toxicity and is well-tolerated in animal models. It is rapidly metabolized and excreted from the body, with a half-life of approximately 15 minutes. EF5 has been shown to be effective in identifying areas of hypoxia within tumors, which can be used to guide treatment strategies. It has also been used in studies of ischemic heart disease and stroke, as well as in studies of the effects of hypoxia on the brain.

Advantages and Limitations for Lab Experiments

EF5 has several advantages for use in scientific research. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying hypoxia and related conditions. It is also relatively easy to synthesize and is available commercially. However, there are also limitations to its use. EF5 has a short half-life, which can limit its usefulness in some applications. It also requires specialized imaging techniques for detection, which may not be available in all labs.

Future Directions

For EF5 research include the development of new imaging techniques, the development of more selective compounds, and exploring the potential use of EF5 in combination with other therapies.

Synthesis Methods

EF5 can be synthesized using a multistep process involving the reaction of 2-furylmethylamine with 7,8-dimethyl-3-nitroquinoline-4-carboxylic acid ethyl ester. The resulting product is then reduced and treated with hydrochloric acid to yield EF5. The synthesis method has been optimized for high yield and purity, making EF5 a useful tool for scientific research.

Scientific Research Applications

EF5 has been used as a hypoxia marker in tumor imaging studies. It works by binding to proteins in hypoxic cells, which are cells that have reduced oxygen levels. This allows researchers to identify areas of hypoxia within tumors, which can be used to guide treatment strategies. EF5 has also been used in studies of ischemic heart disease and stroke, as well as in studies of the effects of hypoxia on the brain.